Cas no 2034386-82-6 (3-(cyclopropylmethoxy)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine)

• Product Name: 3-(cyclopropylmethoxy)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine
• CAS No: 2034386-82-6
• MF: C₁₇H₁₈FNO₂S
• MW: 319.393726825714
• CID: 6180782
• PubChem ID: 121022729
• Update Time: 2024-01-11

3-(cyclopropylmethoxy)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylmethoxy)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine
• AKOS026699278
• (3-(cyclopropylmethoxy)pyrrolidin-1-yl)(5-fluorobenzo[b]thiophen-2-yl)methanone
• F6561-2448
• 2034386-82-6
• [3-(cyclopropylmethoxy)pyrrolidin-1-yl]-(5-fluoro-1-benzothiophen-2-yl)methanone

• Inchi： 1S/C17H18FNO2S/c18-13-3-4-15-12(7-13)8-16(22-15)17(20)19-6-5-14(9-19)21-10-11-1-2-11/h3-4,7-8,11,14H,1-2,5-6,9-10H2
• InChI Key： WISRBODDFSJDTP-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C=C1C(N1CCC(C1)OCC1CC1)=O)F

Computed Properties

• Exact Mass: 319.10422815g/mol
• Monoisotopic Mass: 319.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.8Ų